Cas no 1351664-69-1 ((2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
• CAS No: 1351664-69-1
• MF: C₂₀H₁₇ClF₃NO₂
• MW: 395.802695035934
• CID: 6131174
• PubChem ID: 56763887
• Update Time: 2025-10-29

(2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
• (E)-3-(2-chlorophenyl)-1-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]prop-2-en-1-one
• (E)-3-(2-chlorophenyl)-1-(2-(4-(trifluoromethyl)phenyl)morpholino)prop-2-en-1-one
• F5027-0716
• 1351664-69-1
• AKOS024491250
• (2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one

• Inchi： 1S/C20H17ClF3NO2/c21-17-4-2-1-3-14(17)7-10-19(26)25-11-12-27-18(13-25)15-5-8-16(9-6-15)20(22,23)24/h1-10,18H,11-13H2/b10-7+
• InChI Key： VMGLZCDIROLZRN-JXMROGBWSA-N
• SMILES： C(N1CCOC(C2=CC=C(C(F)(F)F)C=C2)C1)(=O)/C=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 395.0899910g/mol
• Monoisotopic Mass: 395.0899910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one

Comprehensive Overview of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one (CAS No. 1351664-69-1)

The compound (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one (CAS No. 1351664-69-1) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. This enone derivative features a unique combination of a chlorophenyl group, a trifluoromethylphenylmorpholine moiety, and an α,β-unsaturated ketone structure, making it a subject of interest for researchers exploring novel bioactive compounds.

One of the most searched questions regarding this compound is "What is the synthesis route for (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one?" The synthesis typically involves a multi-step process starting with the formation of the morpholine core, followed by introduction of the trifluoromethylphenyl group, and concluding with a condensation reaction to form the α,β-unsaturated ketone system. The E-configuration of the double bond is crucial for its biological activity and is carefully controlled during synthesis.

The physicochemical properties of 1351664-69-1 contribute to its research value. With a molecular weight of 395.82 g/mol, this compound exhibits moderate lipophilicity due to the presence of both chlorophenyl and trifluoromethyl groups. These features enhance its potential as a lead compound in drug discovery, particularly for targets requiring penetration of biological membranes. Researchers often search for "solubility of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" as this property significantly impacts its experimental applications.

Current research trends focus on the biological activity of this compound. Preliminary studies suggest potential interactions with various enzyme systems, particularly those involving kinase inhibition. The combination of the morpholine scaffold and α,β-unsaturated carbonyl group creates a pharmacophore that may interact with multiple biological targets. This has led to increased interest in "1351664-69-1 biological activity" among medicinal chemistry researchers.

The structural features of this compound make it particularly interesting for structure-activity relationship (SAR) studies. The 2-chlorophenyl group at one end and the 4-(trifluoromethyl)phenylmorpholine at the other provide opportunities for structural modifications to optimize biological activity. Many researchers are investigating "analogues of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" to explore its full potential.

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Future research directions for 1351664-69-1 may include exploration of its potential in combination therapies or as a scaffold for drug delivery systems. The presence of multiple functional groups offers opportunities for conjugation with other bioactive molecules. The growing interest in "1351664-69-1 applications" reflects the compound's potential across multiple scientific disciplines.

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In conclusion, 1351664-69-1 represents an interesting case study in modern medicinal chemistry and material science. Its unique structural features combine elements known for biological activity with properties useful in material applications, making it a versatile compound for scientific exploration. As research continues, we can expect to see more publications addressing "mechanism of action of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" and its potential applications in various fields.